Cas no 849353-45-3 (3-Fluoro-6-methyl-2-nitrophenol)

3-Fluoro-6-methyl-2-nitrophenol is a fluorinated nitrophenol derivative characterized by its distinct substitution pattern, incorporating both electron-withdrawing (fluoro and nitro) and electron-donating (methyl) groups. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for pharmaceuticals, agrochemicals, and specialty materials. The presence of fluorine enhances metabolic stability and lipophilicity, while the nitro group offers reactivity for further functionalization. Its crystalline form and well-defined structure facilitate purification and handling. Researchers value this compound for its utility in constructing complex molecular frameworks, particularly in medicinal chemistry where fluorinated aromatics are sought after for their bioactivity and pharmacokinetic properties.

3-Fluoro-6-methyl-2-nitrophenol structure

849353-45-3 structure

Product Name:3-Fluoro-6-methyl-2-nitrophenol

CAS No:849353-45-3

MF:C₇H₆FNO₃

MW:171.125845432281

CID:1092292

PubChem ID:60026295

Update Time:2025-06-07

3-Fluoro-6-methyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-6-methyl-2-nitrophenol
- A904066
- CS-0153733
- HZJIRMXUCZVKRV-UHFFFAOYSA-N
- SCHEMBL5780946
- MFCD22045309
- DTXSID101304454
- D82770
- 849353-45-3
- Phenol, 3-fluoro-6-methyl-2-nitro-
- Inchi： 1S/C7H6FNO3/c1-4-2-3-5(8)6(7(4)10)9(11)12/h2-3,10H,1H3
- InChI Key： HZJIRMXUCZVKRV-UHFFFAOYSA-N
- SMILES： FC1C=CC(C)=C(C=1[N+](=O)[O-])O

Computed Properties

Exact Mass: 171.03317122g/mol
Monoisotopic Mass: 171.03317122g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 66Å²

3-Fluoro-6-methyl-2-nitrophenol Pricemore >>

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Alichem	A010005553-250mg	3-Fluoro-6-methyl-2-nitrophenol	849353-45-3	97%	250mg	$484.80	2023-08-31
Alichem	A010005553-500mg	3-Fluoro-6-methyl-2-nitrophenol	849353-45-3	97%	500mg	$863.90	2023-08-31
Alichem	A010005553-1g	3-Fluoro-6-methyl-2-nitrophenol	849353-45-3	97%	1g	$1490.00	2023-08-31
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